Cas no 1783964-93-1 (2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol)
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol
- EN300-1951676
- 1783964-93-1
-
- Inchi: 1S/C6H8F2N2O/c1-10-4-9-2-5(10)6(7,8)3-11/h2,4,11H,3H2,1H3
- InChI Key: NGCFODFZDSDTBZ-UHFFFAOYSA-N
- SMILES: FC(CO)(C1=CN=CN1C)F
Computed Properties
- Exact Mass: 162.06046921g/mol
- Monoisotopic Mass: 162.06046921g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 38Ų
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951676-0.05g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1951676-0.1g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1951676-0.25g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1951676-0.5g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1951676-1.0g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1951676-2.5g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1951676-5.0g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1951676-10.0g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1951676-1g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1951676-5g |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1783964-93-1 | 5g |
$4309.0 | 2023-09-17 |
2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol
Comprehensive Overview of 2,2-Difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 1783964-93-1)
The compound 2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 1783964-93-1) is a fluorinated imidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroethyl group attached to a 1-methyl-1H-imidazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its applications in drug discovery, particularly in targeting metabolic disorders and inflammatory diseases.
In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The 2,2-difluoro moiety in this molecule is a key structural feature that contributes to its lipophilicity and electronic properties, making it a hotspot for medicinal chemistry optimization. With the rise of AI-driven drug design and high-throughput screening, compounds like 2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol are gaining attention for their potential to improve binding affinity and selectivity in target proteins.
From a synthetic perspective, the preparation of CAS No. 1783964-93-1 involves multi-step organic transformations, including fluorination and imidazole ring functionalization. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to enhance yield and purity. The compound's solubility in polar solvents like DMSO and methanol further broadens its utility in formulation studies. As sustainability becomes a priority, greener synthetic routes for such fluorinated building blocks are under investigation, aligning with the principles of green chemistry.
The pharmacological profile of 2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol is under active exploration. Preliminary studies suggest its relevance in kinase inhibition and GPCR modulation, which are critical pathways in oncology and neurology. Its imidazole core mimics natural heterocycles found in coenzymes, enabling interactions with biological targets. Additionally, the compound's metabolic stability, assessed via in vitro ADME assays, positions it as a promising candidate for further preclinical development.
Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing fluorinated polymers with tailored dielectric properties. The integration of imidazole-based fluorophores in optoelectronic devices is another emerging area of interest. With the global push toward precision medicine and smart materials, CAS No. 1783964-93-1 exemplifies the convergence of chemical innovation and interdisciplinary research.
In summary, 2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol represents a versatile scaffold with multifaceted applications. Its synthesis, properties, and biological activity are subjects of ongoing research, reflecting broader trends in fluorine chemistry and drug discovery. As scientific inquiries into its mechanisms deepen, this compound is poised to play a pivotal role in advancing both therapeutic and technological frontiers.
1783964-93-1 (2,2-difluoro-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)